Cas no 2876-71-3 (Methyl 2-Naphthylacetate)

• Product Name: Methyl 2-Naphthylacetate
• CAS No: 2876-71-3
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD09263745
• CID: 239492
• PubChem ID: 5314037
• Update Time: 2025-06-08

Methyl 2-Naphthylacetate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneaceticacid, methyl ester
• Methyl 2-naphthylacetate
• β-Naphthylacetic acid,methyl ester
• 2-(Methoxycarbonylmethyl)naphthalene
• 2-naphthylacetic acid methyl ester
• methyl 2-(2-naphthyl)acetate
• methyl 2-(naphthalen-2-yl)acetate
• naphthalen-2-ylacetic acid methyl ester
• Beta-Naphthylacetic acid,methyl ester
• DTXSID801031169
• CAA87671
• methyl-2-naphthaleneacetate
• 2-Naphthaleneacetic acid methyl ester
• Z24428842
• CS-0252697
• EN300-61290
• ghl.PD_Mitscher_leg0.13
• BGYOCQOJCMPTCY-UHFFFAOYSA-N
• Q63392090
• D84582
• methyl2-(naphthalen-2-yl)acetate
• 2-Naphthaleneaceticacid,methyl ester
• AKOS008909271
• naphthalene-2-acetic acid methyl ester
• AS-9618
• SCHEMBL2662328
• methyl 2-naphthalen-2-ylacetate
• MFCD09263745
• 2876-71-3
• Methyl 2-Naphthylacetate

• MDL： MFCD09263745
• Inchi： 1S/C13H12O2/c1-15-13(14)9-10-6-7-11-4-2-3-5-12(11)8-10/h2-8H,9H2,1H3
• InChI Key： BGYOCQOJCMPTCY-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 200.08400
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 317.8±11.0 °C at 760 mmHg
• Flash Point: 145.5±17.6 °C
• Refractive Index: 1.596 
• PSA: 26.30000
• LogP: 2.55530
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-Naphthylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Methyl 2-Naphthylacetate

Recent Advances in the Study of Methyl 2-Naphthylacetate (CAS: 2876-71-3) in Chemical Biology and Pharmaceutical Research

Methyl 2-Naphthylacetate (CAS: 2876-71-3) is a naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its ester functional group and naphthyl moiety, has been explored for its role in drug design, enzyme inhibition, and as a building block in organic synthesis. Recent studies have shed light on its unique properties and mechanisms of action, making it a promising candidate for further investigation.

One of the key areas of interest is the compound's potential as a scaffold for the development of novel therapeutic agents. Researchers have demonstrated that Methyl 2-Naphthylacetate can serve as a precursor in the synthesis of more complex molecules with enhanced bioactivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported that derivatives of Methyl 2-Naphthylacetate exhibited potent inhibitory effects, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its therapeutic potential, Methyl 2-Naphthylacetate has also been investigated for its role in chemical biology. A recent preprint on bioRxiv detailed its use as a fluorescent probe for studying protein-ligand interactions. The compound's naphthyl group provides a strong fluorescence signal, enabling researchers to track binding events in real-time. This application could prove invaluable for high-throughput screening and drug discovery efforts.

Another notable advancement is the exploration of Methyl 2-Naphthylacetate in green chemistry. A 2024 study in Green Chemistry reported an eco-friendly synthesis method for this compound using biocatalysts, reducing the reliance on traditional chemical reagents. This approach not only improves the sustainability of the synthesis process but also enhances the compound's purity and yield, making it more accessible for large-scale applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Methyl 2-Naphthylacetate and its derivatives. Recent pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's bioactivity.

In conclusion, Methyl 2-Naphthylacetate (CAS: 2876-71-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications range from drug design to chemical probes, and recent advances in synthesis methods have further bolstered its potential. Future studies should focus on addressing the current limitations and exploring new applications to fully harness its capabilities.